Cas no 946267-34-1 (2-{4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamido}benzamide)

• Product Name: 2-{4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamido}benzamide
• CAS No: 946267-34-1
• MF: C₂₃H₂₄N₄O₄
• MW: 420.461065292358
• CID: 6368334
• PubChem ID: 16885631
• Update Time: 2025-11-01

2-{4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamido}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamido}benzamide
• 2-[4-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]butanoylamino]benzamide
• 946267-34-1
• 2-{4-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamido}benzamide
• 2-(4-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamido)benzamide
• AKOS024488985
• F5013-1239

• Inchi： 1S/C23H24N4O4/c1-2-31-17-11-9-16(10-12-17)19-13-14-22(29)27(26-19)15-5-8-21(28)25-20-7-4-3-6-18(20)23(24)30/h3-4,6-7,9-14H,2,5,8,15H2,1H3,(H2,24,30)(H,25,28)
• InChI Key： MJPNNNNCSBRENH-UHFFFAOYSA-N
• SMILES： O=C(CCCN1C(C=CC(C2C=CC(=CC=2)OCC)=N1)=O)NC1C=CC=CC=1C(N)=O

Computed Properties

• Exact Mass: 420.17975526g/mol
• Monoisotopic Mass: 420.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamido}benzamide

Professional Introduction to Compound with CAS No. 946267-34-1 and Product Name: 2-{4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamido}benzamide

The compound with the CAS number 946267-34-1 and the product name 2-{4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamido}benzamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in modulating biological pathways and its structural features that align with modern drug discovery paradigms.

At the core of this compound's interest lies its unique chemical framework, which integrates several key pharmacophoric elements. The presence of a pyridazine core, a benzamide moiety, and an ethoxyphenyl substituent contributes to its multifaceted interactions with biological targets. The pyridazine ring is particularly noteworthy, as it is a common scaffold in medicinal chemistry, known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for drug-receptor binding affinity.

The butanamido group appended to the pyridazine ring further enhances the compound's pharmacological profile. This moiety not only introduces a polar region that can interact with hydrophilic pockets of proteins but also provides a flexible linker that can optimize spatial orientation relative to the target site. Such structural features are often exploited in the design of small-molecule inhibitors and activators.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of molecular flexibility and diversity in hit identification. The compound in question exemplifies these principles, as its hybrid structure combines elements from multiple pharmacophore classes. This approach is particularly relevant in the context of developing drugs that can interact with allosteric sites or exhibit dual-target binding capabilities.

In the realm of medicinal chemistry, the synthesis and optimization of heterocyclic compounds remain a cornerstone of innovation. The pyridazine derivative described here represents a testament to the continued exploration of heterocyclic scaffolds for therapeutic applications. Pyridazines have been extensively studied due to their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties. The incorporation of additional functional groups into this scaffold can lead to novel compounds with enhanced potency and selectivity.

The benzamide moiety is another key structural element that contributes to the compound's pharmacological potential. Benzamides are well-documented in drug discovery for their ability to modulate enzyme activity and receptor function. For instance, they have been utilized in the development of drugs targeting proteases, kinases, and other enzymes involved in critical signaling pathways. The specific positioning of the benzamide group in this compound's structure suggests potential interactions with proteins that require precise spatial orientation for effective binding.

The 4-ethoxyphenyl substituent adds another layer of complexity to the compound's interactions. Aromatic rings with electron-withdrawing or donating groups can significantly influence the electronic properties of a molecule, thereby affecting its binding affinity and selectivity. In this case, the ethoxy group may participate in π-cation interactions or modulate hydrogen bonding patterns, depending on the target protein environment.

Current research trends indicate a growing interest in developing small-molecule modulators that can engage with protein-protein interaction (PPI) interfaces. The structural features of this compound make it a promising candidate for such applications. PPIs are involved in numerous cellular processes and are often considered "undruggable" targets due to their large surface areas and lack of well-defined binding pockets. However, compounds that can disrupt or stabilize PPIs have shown promise in treating complex diseases such as cancer and inflammatory disorders.

Moreover, recent studies have highlighted the importance of bioisosteric replacements in drug design. Bioisosterism involves replacing one functional group with another while maintaining similar electronic properties and steric profiles. In this compound, the pyridazine ring could potentially be bioisosterically replaced with other nitrogen-containing heterocycles such as pyrimidines or triazines, which might alter its biological activity without significantly affecting its overall shape or charge distribution.

The synthesis of this compound also reflects contemporary trends toward sustainable and efficient synthetic methodologies. Green chemistry principles emphasize minimizing waste, reducing energy consumption, and utilizing renewable resources. Advanced catalytic systems and flow chemistry techniques have enabled more streamlined synthetic routes for complex molecules like this one. These advancements not only improve laboratory efficiency but also align with broader environmental goals within the pharmaceutical industry.

In conclusion, the compound with CAS number 946267-34-1 and product name 2-{4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamido}benzamide represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of pharmacophoric elements positions it as a valuable tool for further exploration in chemical biology and drug discovery. As research continues to uncover new biological targets and mechanisms, compounds like this one will undoubtedly play a crucial role in shaping future therapeutic strategies.